2,6-Dibromo-4-hexylphenol

• CAS No.: 61305-64-4
• Molecular Formula: C12H16Br2O
• Molecular Weight: 336.06 g/mol
• IUPAC Name: 2,6-dibromo-4-hexylphenol
• InChI: InChI=1S/C12H16Br2O/c1-2-3-4-5-6-9-7-10(13)12(15)11(14)8-9/h7-8,15H,2-6H2,1H3
• InChI Key: SELSFFNBBKTGSN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC(=C(C(=C1)Br)O)Br

Description

2,6-Dibromo-4-hexylphenol is a halogenated phenolic compound characterized by a hexyl chain at the para position and bromine atoms at the ortho positions of the aromatic ring. These compounds are of interest in organic synthesis, antimicrobial applications, and material science due to their electronic and steric properties imparted by bromine and alkyl/aryl substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Dibromo-4-hexylphenol typically involves the bromination of 4-hexylphenol. The reaction is carried out by adding bromine to a solution of 4-hexylphenol in an organic solvent such as glacial acetic acid. The reaction mixture is stirred at room temperature, and the bromine is added dropwise to control the reaction rate. After the addition of bromine, the mixture is stirred for an additional period to ensure complete bromination. The product is then isolated by filtration and purified by recrystallization .

Industrial Production Methods

In an industrial setting, the production of 2,6-Dibromo-4-hexylphenol can be scaled up by using continuous flow reactors. This method allows for better control of reaction conditions and improved yield. The use of bromide-bromate salts in an aqueous acidic medium at ambient conditions has also been explored as a green process for the preparation of brominated phenols .

Chemical Reactions Analysis

Types of Reactions

2,6-Dibromo-4-hexylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The bromine atoms can be reduced to form debrominated products.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are employed for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Debrominated phenols.

Substitution: Phenols with substituted functional groups in place of bromine.

Scientific Research Applications

2,6-Dibromo-4-hexylphenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other brominated compounds.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development due to its bioactive properties.

Industry: Utilized in the production of flame retardants and other specialty chemicals

Mechanism of Action

The mechanism of action of 2,6-Dibromo-4-hexylphenol involves its interaction with molecular targets such as enzymes and receptors. The bromine atoms and the phenolic hydroxyl group play crucial roles in its bioactivity. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby affecting metabolic pathways. Additionally, it can interact with cell membranes, leading to changes in membrane permeability and function .

Comparison with Similar Compounds

2,6-Dibromo-4-(hydroxymethyl)phenol

• Molecular Formula: C₇H₆Br₂O₂ (vs. C₁₂H₁₆Br₂O for 2,6-Dibromo-4-hexylphenol)
• Key Differences :
  • Substituent : A hydroxymethyl (-CH₂OH) group replaces the hexyl chain at the para position.
  • Polarity : The hydroxymethyl group increases polarity, enhancing water solubility compared to the hydrophobic hexyl chain.
  • Reactivity : The hydroxymethyl group allows for further functionalization (e.g., esterification), whereas the hexyl chain primarily contributes to lipophilicity .
• Applications : Used in polymer crosslinking and as an intermediate in pharmaceutical synthesis.

2,6-Dibromo-4-chloro-3,5-dimethylphenol

• Molecular Formula: C₈H₇Br₂ClO (vs. C₁₂H₁₆Br₂O for 2,6-Dibromo-4-hexylphenol)
• Key Differences :
  • Substituents : Additional chlorine at the para position and methyl groups at meta positions.
  • Steric Effects : Methyl groups create steric hindrance, reducing reactivity toward electrophilic substitution.
  • Antimicrobial Activity : The chlorine atom enhances biocidal properties, making this compound effective in disinfectants .
• Safety : Classified as hazardous upon inhalation, requiring strict handling protocols .

3-Bromo-4-(hydroxymethyl)phenol

• Molecular Formula: C₇H₇BrO₂ (vs. C₁₂H₁₆Br₂O for 2,6-Dibromo-4-hexylphenol)
• Key Differences :
  • Bromine Position : Single bromine at the meta position vs. two bromines at ortho positions.
  • Electronic Effects : Reduced electron-withdrawing effect due to fewer bromines, altering redox behavior.
  • Similarity Score : Structural similarity of 0.93 (based on ), suggesting overlapping applications in dye synthesis .

Comparative Data Table

Property	2,6-Dibromo-4-hexylphenol	2,6-Dibromo-4-(hydroxymethyl)phenol	2,6-Dibromo-4-chloro-3,5-dimethylphenol	3-Bromo-4-(hydroxymethyl)phenol
Molecular Formula	C₁₂H₁₆Br₂O	C₇H₆Br₂O₂	C₈H₇Br₂ClO	C₇H₇BrO₂
Substituents	-Br (ortho), -C₆H₁₃ (para)	-Br (ortho), -CH₂OH (para)	-Br (ortho), -Cl (para), -CH₃ (meta)	-Br (meta), -CH₂OH (para)
Molecular Weight	~344.0 g/mol	281.9 g/mol	338.4 g/mol	203.0 g/mol
Polarity	Low (hydrophobic)	Moderate	Low	Moderate
Key Applications	Surfactants, biocides	Polymer synthesis	Disinfectants	Dye intermediates
Safety Considerations	Limited data	Irritant (eyes/skin)	Hazardous upon inhalation	Moderate toxicity

Research Findings and Trends

• Antimicrobial Efficacy: Brominated phenols with para-alkyl chains (e.g., hexyl) exhibit superior lipid membrane disruption in pathogens compared to hydroxylated analogs .
• Synthetic Utility : Hydroxymethyl-substituted derivatives are preferred for covalent bonding in epoxy resins, while halogenated analogs are prioritized for flame retardancy .

Notes on Data Limitations

• Direct studies on 2,6-Dibromo-4-hexylphenol are scarce in the provided evidence. Conclusions are extrapolated from structurally related compounds.
• Safety and application data may vary with purity, formulation, and environmental conditions.